Methyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate

• IUPAC Name: methyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C6H10N4O2/c1-3(7)4-8-5(10-9-4)6(11)12-2/h3H,7H2,1-2H3,(H,8,9,10)
• InChI Key: TUPGQMGZWXYDSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NN1)C(=O)OC)N
• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, reaction conditions (temperature, pressure, solvent, etc.), and the steps involved in the synthesis. .

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, density, refractive index, optical rotation, and spectral properties (UV, IR, NMR, MS). The compound’s stability under various conditions and its reactivity with common reagents are also important aspects of this analysis.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound exerts its effect at the molecular level. This often involves interaction with specific proteins or other biological targets.

Safety and Hazards

This involves identifying any risks associated with the compound, such as toxicity, flammability, reactivity, and environmental impact. Information on safe handling, storage, and disposal of the compound is also included in this section.